Cas no 84168-02-5 (1,3-Cyclohexanedione, 4-methyl-2,6-diphenyl-)

1,3-Cyclohexanedione, 4-methyl-2,6-diphenyl- structure
84168-02-5 structure
Product Name:1,3-Cyclohexanedione, 4-methyl-2,6-diphenyl-
CAS No:84168-02-5
MF:C19H18O2
MW:278.345025539398
CID:667694
PubChem ID:15723726
Update Time:2025-04-19

1,3-Cyclohexanedione, 4-methyl-2,6-diphenyl- Chemical and Physical Properties

Names and Identifiers

    • 1,3-Cyclohexanedione, 4-methyl-2,6-diphenyl-
    • 4-methyl-2,6-diphenylcyclohexane-1,3-dione
    • 84168-02-5
    • 2~5~-Methyl-2~5~,2~6~-dihydro[1~1~,2~1~:2~3~,3~1~-terphenyl]-2~2~,2~4~(2~1~H,2~3~H)-dione
    • DTXSID20577441
    • SCHEMBL11122355
    • Inchi: 1S/C19H18O2/c1-13-12-16(14-8-4-2-5-9-14)19(21)17(18(13)20)15-10-6-3-7-11-15/h2-11,13,16-17H,12H2,1H3
    • InChI Key: CREUBVKWQGIVDV-UHFFFAOYSA-N
    • SMILES: O=C1C(C2C=CC=CC=2)C(C(C)CC1C1C=CC=CC=1)=O

Computed Properties

  • Exact Mass: 278.130679813g/mol
  • Monoisotopic Mass: 278.130679813g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 21
  • Rotatable Bond Count: 2
  • Complexity: 388
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 3
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.9
  • Topological Polar Surface Area: 34.1Ų
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